Cas no 77028-88-7 (Chrysene, 2-methoxy-5-methyl-)

• Product Name: Chrysene, 2-methoxy-5-methyl-
• CAS No: 77028-88-7
• MF: C₂₀H₁₆O
• MW: 272.340445518494
• CID: 536879
• PubChem ID: 10967645
• Update Time: 2025-04-19

Chrysene, 2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Chrysene, 2-methoxy-5-methyl-
• 2-methoxy-5-methylchrysene
• 77028-88-7
• DTXSID00450187

• Inchi： 1S/C20H16O/c1-13-11-14-5-3-4-6-17(14)19-9-7-15-12-16(21-2)8-10-18(15)20(13)19/h3-12H,1-2H3
• InChI Key： SNRMRZRIZLBRNS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=CC1=C3C=CC=CC3=CC(C)=C12

Computed Properties

• Exact Mass: 272.12018
• Monoisotopic Mass: 272.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23